(2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one

• Molecular Formula: C22H18N4O4S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)imino-3-methyl-5-[[1-(3-nitrophenyl)pyrrol-2-yl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18N4O4S/c1-24-21(27)20(31-22(24)23-15-8-10-19(30-2)11-9-15)14-17-7-4-12-25(17)16-5-3-6-18(13-16)26(28)29/h3-14H,1-2H3/b20-14-,23-22?
• InChI Key: LYMITISHXLHCNP-HNNYNVTISA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=CN2C3=CC(=CC=C3)[N+](=O)[O-])/SC1=NC4=CC=C(C=C4)OC
• SMILES: CN1C(=O)C(=CC2=CC=CN2C3=CC(=CC=C3)[N+](=O)[O-])SC1=NC4=CC=C(C=C4)OC

Description

(2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential medicinal properties. This compound belongs to the class of thiazolidinones, which have been extensively studied for their pharmacological activities.

Scientific Research Applications

(2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one has been studied for its potential medicinal properties. It has been found to exhibit anticancer, antimicrobial, anti-inflammatory, and antidiabetic activities. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of (2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound may exert its pharmacological activities by inhibiting certain enzymes or proteins involved in disease processes. For example, it has been suggested that the compound may inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
(2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. For example, the compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and lower blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using (2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one in lab experiments is its potential to exhibit multiple pharmacological activities. This makes it a versatile compound that can be studied for various disease processes. However, one limitation is that the compound may have low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of (2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail, particularly with regard to its inhibition of MMPs. Additionally, further studies are needed to evaluate the safety and efficacy of the compound in animal models and eventually in human clinical trials.

Synthesis Methods

(2Z,5Z)-2-[(4-methoxyphenyl)imino]-3-methyl-5-{[1-(3-nitrophenyl)-1H-pyrrol-2-yl]methylidene}-1,3-thiazolidin-4-one can be synthesized by the reaction of 4-methoxyaniline, 3-nitroacetophenone, and 2-thioxo-4-thiazolidinone. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as ethanol. The product is obtained by filtration and recrystallization.